Cas no 1261676-86-1 (1-(Difluoromethyl)naphthalene-6-methanol)

• Product Name: 1-(Difluoromethyl)naphthalene-6-methanol
• CAS No: 1261676-86-1
• MF: C₁₂H₁₀F₂O
• MW: 208.204010486603
• CID: 4935575
• Update Time: 2025-10-29

1-(Difluoromethyl)naphthalene-6-methanol Chemical and Physical Properties

Names and Identifiers

• 1-(Difluoromethyl)naphthalene-6-methanol

• Inchi： 1S/C12H10F2O/c13-12(14)11-3-1-2-9-6-8(7-15)4-5-10(9)11/h1-6,12,15H,7H2
• InChI Key： CRKXWIQPBQSWIX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C2C=C(CO)C=CC2=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2

Additional information on 1-(Difluoromethyl)naphthalene-6-methanol

1-(Difluoromethyl)naphthalene-6-methanol (CAS No. 1261676-86-1): A Versatile Fluorinated Building Block for Advanced Applications

In the realm of specialty chemicals, 1-(Difluoromethyl)naphthalene-6-methanol (CAS No. 1261676-86-1) has emerged as a valuable fluorinated intermediate with diverse applications across pharmaceuticals, materials science, and agrochemical research. This compound, featuring both a difluoromethyl group and a hydroxymethyl functionality on a naphthalene scaffold, offers unique chemical properties that make it particularly attractive for modern synthetic chemistry.

The growing interest in fluorinated organic compounds has positioned 1-(Difluoromethyl)naphthalene-6-methanol as a compound of significant research value. Recent studies in Journal of Fluorine Chemistry highlight how such fluorinated naphthalene derivatives demonstrate improved metabolic stability and bioavailability compared to their non-fluorinated counterparts - a property highly sought after in pharmaceutical development.

From a structural perspective, the naphthalene core provides excellent π-conjugation and structural rigidity, while the difluoromethyl group (-CF2H) introduces both steric and electronic effects that can dramatically influence molecular interactions. The hydroxymethyl group at the 6-position offers a convenient handle for further chemical modifications, making this compound exceptionally versatile for synthetic applications.

In pharmaceutical research, 1-(Difluoromethyl)naphthalene-6-methanol serves as a key intermediate for the development of novel therapeutic agents. The incorporation of fluorine atoms into drug candidates has become a major trend in medicinal chemistry, as evidenced by the fact that approximately 20-30% of newly approved drugs contain fluorine atoms. This compound's unique structure makes it particularly valuable for creating fluorinated drug candidates with potential applications in oncology, neurology, and inflammation treatment.

The materials science field has also shown increasing interest in fluorinated naphthalene derivatives like 1-(Difluoromethyl)naphthalene-6-methanol. Researchers are exploring its use in the development of advanced materials with unique optical and electronic properties. The compound's ability to influence intermolecular interactions makes it valuable for creating liquid crystal materials, organic semiconductors, and fluorescent probes for various sensing applications.

Recent market analysis indicates growing demand for specialty fluorinated compounds, with the global market projected to expand at a CAGR of 5.8% through 2028. This growth is driven by increasing applications in pharmaceuticals, agrochemicals, and advanced materials. As a result, compounds like 1-(Difluoromethyl)naphthalene-6-methanol are receiving heightened attention from both academic researchers and industrial chemists.

Synthetic accessibility is another advantage of 1-(Difluoromethyl)naphthalene-6-methanol. Modern synthetic methodologies allow for efficient preparation of this compound through various routes, including nucleophilic fluorination and transition metal-catalyzed reactions. The development of more sustainable fluorination methods has further enhanced the appeal of such fluorinated building blocks in green chemistry initiatives.

From a safety and handling perspective, 1-(Difluoromethyl)naphthalene-6-methanol requires standard laboratory precautions typical for organic compounds. Proper personal protective equipment and adequate ventilation are recommended when working with this material. The compound's stability profile makes it suitable for various synthetic transformations under controlled conditions.

The future outlook for 1-(Difluoromethyl)naphthalene-6-methanol appears promising, particularly as researchers continue to explore the benefits of fluorination in diverse applications. With the pharmaceutical industry's ongoing focus on fluorine-containing drugs and the materials science field's interest in fluorinated functional materials, this compound is well-positioned to play a significant role in advancing multiple scientific disciplines.

For researchers and industrial users seeking high-quality 1-(Difluoromethyl)naphthalene-6-methanol, it's essential to source the material from reputable suppliers who can provide comprehensive analytical data and consistent batch-to-batch quality. The compound's purity is particularly crucial for pharmaceutical applications where even minor impurities could significantly impact research outcomes.

In conclusion, 1-(Difluoromethyl)naphthalene-6-methanol (CAS No. 1261676-86-1) represents an important fluorinated building block with wide-ranging applications in cutting-edge research and industrial development. Its unique combination of structural features and functional groups makes it a valuable tool for chemists working at the forefront of drug discovery, materials science, and specialty chemical development.